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Introduction

Elacomine is a naturally occurring oxindole alkaloid first isolated from the plant species
Elaeagnus commutata.[1] It belongs to the spirooxindole class of compounds, a group of
molecules that have garnered significant interest in medicinal chemistry due to their diverse
biological activities.[2][3][4][5][6] Elacomine co-exists with its stereoisomer, isoelacomine, and
is found as a racemic mixture in its natural source.[1] This technical guide provides a
comprehensive overview of the known physical and chemical properties of Elacomine, details
on its isolation and synthesis, and a discussion of the potential biological significance of the
broader spirooxindole class.

Physicochemical Properties of Elacomine

While extensive experimental data for some physical properties of Elacomine, such as melting
and boiling points, are not readily available in the public domain, a collection of its key chemical
and computed physical properties has been compiled. This information is crucial for its
identification, characterization, and handling in a laboratory setting.
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Property Value Source

(2'S,3R)-6-hydroxy-2'-(2-
IUPAC Name methylpropyl)spiro[1H-indole- [7]
3,3'-pyrrolidine]-2-one

CAS Number 176300-92-8 (8]
Chemical Formula C15H20N202 [8]
Molar Mass 260.337 g-mol—1 [8]
Monoisotopic Mass 260.152477885 Da [7]
Topological Polar Surface Area  61.4 A2 [7]
XlogP 1.7 [7]
Natural Source Elaeagnus commutata [1][9]

Experimental Protocols
General Protocol for Alkaloid Extraction from Plant
Material

While a specific, detailed protocol for the isolation of Elacomine from Elaeagnus commutata is
not extensively documented in the available literature, a general procedure for the extraction of
alkaloids from plant sources can be described. This typically involves the following steps:

o Sample Preparation: The plant material (in the case of Elacomine, the roots of Elaeagnus
commutata) is dried, ground into a coarse powder to increase the surface area for extraction.
[10]

» Basification and Extraction: The powdered plant material is treated with a base, such as
ammonium hydroxide, to liberate the free alkaloid bases from their salt forms within the plant
tissue. The free bases are then extracted using an organic solvent like ethyl acetate or
chloroform.[11][12]

o Acid-Base Extraction for Purification: The organic extract containing the crude alkaloids is
then subjected to a liquid-liquid extraction with an acidic aqueous solution. This protonates
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the basic alkaloids, making them soluble in the aqueous phase, while neutral and acidic
impurities remain in the organic phase.[10][13]

Liberation and Final Extraction: The acidic aqueous solution is then basified to deprotonate
the alkaloids, causing them to precipitate or become soluble again in an organic solvent. A
final extraction with an immiscible organic solvent yields the purified alkaloid mixture.[10][13]

Chromatographic Separation: The mixture of alkaloids is then separated into individual
compounds using chromatographic techniques, such as column chromatography or
preparative high-performance liquid chromatography (HPLC).[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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